4'-Decyloxy-2'-fluoroacetophenone
Overview
Description
Scientific Research Applications
Biological Baeyer-Villiger Oxidation of Acetophenones
A study explored the biological Baeyer–Villiger oxidation of acetophenones using 19F nuclear magnetic resonance (NMR). This research demonstrated the conversion of various fluorinated acetophenones by whole cells of Pseudomonas fluorescens and purified 4'-hydroxyacetophenone monooxygenase (HAPMO). The findings show that these biological systems can convert 4'-fluoroacetophenone to 4-fluorophenol and other related compounds, offering insights into the enzymatic Baeyer–Villiger oxidation process. This process has potential applications in the production of industrially relevant chemicals through biological means (Moonen, Rietjens, & van Berkel, 2001).
Synthesis and Analysis of 2-Deoxy Sugars
Another study introduced new reagents for the detection of 2-deoxy sugars, showcasing the application of 4'-aminoacetophenone in producing fluorescent indicators. This research contributes to the analytical chemistry field by providing methods to locate and characterize 2-deoxy sugars on chromatograms and pherograms, aiding in the analysis of air pollution and biochemical studies (Sawicki, Eengel, Elbert, & Gerlach, 1968).
Preparation of Aryloxyphenols
Research on the preparation of 4-aryloxyphenols via the homologation of preformed phenols presents a convenient method involving the condensation of various phenols with 4-fluoroacetophenone. This method facilitates the synthesis of 4-aryloxyphenols, which are valuable intermediates for producing pharmaceuticals and agrochemicals (Yeager & Schissel, 1991).
Enzymatic Synthesis of Chiral Sulfoxides
A study on the recombinant 4-hydroxyacetophenone monooxygenase (HAPMO) from Pseudomonas fluorescens ACB as a catalyst in sulfoxidation reactions highlights its application in the synthesis of chiral phenyl and benzyl sulfoxides. This research underlines the enzyme's potential for biotechnological applications in producing optically active compounds (Gonzalo, Pazmiño, Ottolina, Fraaije, & Carrea, 2006).
Substrate Specificity and Enantioselectivity in Biocatalysis
The substrate specificity and enantioselectivity of 4-hydroxyacetophenone monooxygenase (HAPMO) from Pseudomonas fluorescens ACB were studied, demonstrating the enzyme's ability to catalyze Baeyer-Villiger oxidation of a wide range of carbonylic compounds. This research is significant for developing biocatalytic processes for the synthesis of enantiomerically pure compounds (Kamerbeek, Olsthoorn, Fraaije, & Janssen, 2003).
Safety And Hazards
The safety data sheet for 4’-Decyloxy-2’-fluoroacetophenone provides a list of precautionary statements, including recommendations for handling and storage, personal protection, and emergency procedures . It is advised to handle under inert gas and protect from moisture . It is also recommended to keep the container tightly closed, keep it cool, and protect it from sunlight .
properties
IUPAC Name |
1-(4-decoxy-2-fluorophenyl)ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H27FO2/c1-3-4-5-6-7-8-9-10-13-21-16-11-12-17(15(2)20)18(19)14-16/h11-12,14H,3-10,13H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SGTCQYRBFYAPGF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCOC1=CC(=C(C=C1)C(=O)C)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H27FO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40378790 |
Source
|
| Record name | 4'-Decyloxy-2'-fluoroacetophenone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40378790 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
294.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4'-Decyloxy-2'-fluoroacetophenone | |
CAS RN |
203066-87-9 |
Source
|
| Record name | 1-[4-(Decyloxy)-2-fluorophenyl]ethanone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=203066-87-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4'-Decyloxy-2'-fluoroacetophenone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40378790 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Ethanone, 1-[4-(decyloxy)-2-fluorophenyl] | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[2-(N-Ethylanilino)ethyl]trimethylammonium chloride](/img/structure/B1620442.png)
